Cas no 2227706-58-1 (rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-fluorophenol)

• Product Name: rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-fluorophenol
• CAS No: 2227706-58-1
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6502684
• PubChem ID: 165626402
• Update Time: 2025-05-21

rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-fluorophenol
• rac-4-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]-2-fluorophenol
• EN300-1792675
• 2227706-58-1

• Inchi： 1S/C11H14FNO/c1-11(2)9(10(11)13)6-3-4-8(14)7(12)5-6/h3-5,9-10,14H,13H2,1-2H3/t9-,10-/m0/s1
• InChI Key： VNJARBWCFSVQES-UWVGGRQHSA-N
• SMILES： FC1=C(C=CC(=C1)[C@H]1[C@@H](C1(C)C)N)O

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Additional information on rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-fluorophenol

Introduction to Rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-fluorophenol (CAS No. 2227706-58-1)

Rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-fluorophenol is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 2227706-58-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of Rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-fluorophenol features a cyclopropyl ring substituted with an amino group and a fluorine atom, which are key features that contribute to its pharmacological potential. The presence of the fluorine atom in particular is noteworthy, as fluorinated compounds are widely recognized for their enhanced metabolic stability and improved binding affinity to biological targets.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target inflammation and immune responses. Rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-fluorophenol has been identified as a potential candidate in this area due to its ability to modulate inflammatory pathways. Studies have shown that this compound can interact with specific enzymes and receptors involved in the inflammatory cascade, thereby offering a promising approach for the treatment of chronic inflammatory diseases.

One of the most intriguing aspects of Rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-fluorophenol is its stereochemistry. The (1R,3S) configuration of the cyclopropyl ring is critical for its biological activity, as it ensures optimal binding to target proteins. This stereochemical specificity is a common feature among many bioactive molecules and underscores the importance of precise structural design in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of Rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-fluorophenol with various biological targets. These computational studies have provided valuable insights into the compound's mechanism of action and have helped guide the optimization of its pharmacological properties. For instance, molecular docking simulations have revealed that this compound can bind effectively to certain enzymes implicated in inflammation, suggesting its potential as an anti-inflammatory agent.

The synthesis of Rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-fluorophenol presents unique challenges due to its complex stereochemistry. However, recent developments in synthetic methodologies have made it possible to produce this compound with high enantiomeric purity. These advancements have opened up new avenues for its exploration in pharmaceutical research and development.

Another area of interest is the potential application of Rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-fluorophenol in the treatment of neurological disorders. Preliminary studies have suggested that this compound may interact with receptors and ion channels involved in neuronal function. This finding has sparked further investigation into its potential as a therapeutic agent for conditions such as epilepsy and neurodegenerative diseases.

The pharmacokinetic properties of Rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-fluorophenol are also under active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preliminary pharmacokinetic studies have indicated that this compound exhibits favorable properties that could make it suitable for oral administration.

In conclusion, Rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-fluorophenol (CAS No. 2227706-58-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound is poised to play a crucial role in the advancement of novel treatments for various diseases.